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Compound of Interest

Compound Name: 2-(Quinolin-7-YL)ethanamine

CAS No.: 910412-44-1

Cat. No.: B1394912

Get Quote

A Technical Guide for Computational Medicinal
Chemistry
Executive Summary & Chemical Space Analysis
2-(Quinolin-7-yl)ethanamine represents a "privileged scaffold"—a molecular framework

capable of binding to diverse biological targets. Structurally, it functions as a bioisostere of

tryptamine (serotonin precursor) and phenethylamine.

Core Pharmacophore: The quinoline ring provides a robust aromatic surface for

-

interactions, while the ethylamine side chain serves as a cationic anchor at physiological pH.

Target Classes:

GPCRs (Primary): Serotonin (5-HT) receptors, Dopamine receptors.[1] The ethylamine tail

mimics the endogenous neurotransmitter, targeting the orthosteric binding site.
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Kinases (Secondary): The planar quinoline system mimics the adenine ring of ATP,

allowing it to slot into the hinge region of protein kinases.

Physicochemical Profile (Computed)
Property Value Mechanistic Implication

Molecular Weight ~172.23 Da
Fragment-like; high Ligand

Efficiency (LE) potential.[1]

LogP ~1.5 - 1.8

Optimal CNS penetration

(Blood-Brain Barrier crossing).

[1]

pKa (Amine) ~9.8

>99% protonated at pH 7.4

(Cationic species is the active

binder).[1]

pKa (Quinoline N) ~4.9
Neutral at physiological pH;

acts as H-bond acceptor.[1]

Rotatable Bonds 2
Low entropic penalty upon

binding.[1]

Ligand Preparation & Conformational Sampling
Objective: Generate a physically accurate ensemble of the ligand prior to docking.

Protocol 1: Protonation & Tautomerization
Toolchain: Epik (Schrödinger) or Avogadro (Open Source).[1]

Critical Step: You must generate the monocationic state.[1] The primary amine (

) is the critical anchor for GPCR binding.[1]

Error Trap: Do not dock the neutral amine.[1] It will fail to form the essential salt bridge

with the conserved Aspartate residue (Asp3.[1]32) in aminergic GPCRs.[1]

Quinoline Nitrogen: Ensure the ring nitrogen remains unprotonated (neutral) to serve as a

hydrogen bond acceptor in the kinase hinge region or GPCR hydrophobic pockets.[1]
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Protocol 2: Conformational Search
Perform a Monte Carlo conformational search to identify low-energy minima.

Force Field: OPLS4 (optimized for heterocyclic torsions).[1]

Solvent: Water (implicit model).[1]

Output: Retain conformers within 5 kcal/mol of the global minimum. The "extended"

conformation is typically required for the deep GPCR binding pockets.[1]

Target Selection & Binding Site Definition
We will focus on the 5-HT2A Receptor (Serotonin) as the primary case study, given the

structural homology of the ligand to serotonin.

Target: 5-HT2A Receptor (PDB: 6A93)[1]
Resolution: 3.0 Å (Crystal Structure).[1]

Binding Pocket Definition:

Centroid: Defined by the co-crystallized ligand (e.g., Risperidone or LSD).

Box Size:

Å.[1]

Key Residues:

Asp155 (3.32): The anionic anchor for the amine.[1]

Phe339 (6.[1][2]51) & Phe340 (6.52): Aromatic cage for the quinoline ring (

-

stacking).[1]

Molecular Docking Workflow
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Objective: Predict the binding pose and affinity (

).

Methodology: Induced Fit Docking (IFD)
Standard rigid-receptor docking often fails for quinolines because the bulky bicyclic ring

requires slight side-chain rearrangement of the receptor's aromatic cage (Phe/Trp residues).[1]

Step-by-Step Protocol:

Grid Generation: Center grid on Asp155.[1]

Initial Glide Docking (Soft): Reduce van der Waals radii of receptor atoms by scaling factor

0.5 to allow steric clashes (simulating plasticity).

Prime Refinement: Refine residues within 5 Å of the ligand poses using a side-chain

prediction algorithm.

Final Redocking: Dock the ligand into the optimized receptor structures using "Extra

Precision" (XP) scoring.

Visualizing the Workflow

Ligand Prep
(Protonated Amine)

Soft Docking
(vdW Scaling 0.5)

Target Prep
(5-HT2A Receptor)

Grid Generation
(Center: Asp155)

Prime Side-Chain
Refinement

 Top 20 Poses XP Redocking
& Scoring

 Induced Fit

Click to download full resolution via product page

Caption: Induced Fit Docking (IFD) workflow accounting for receptor flexibility in the aromatic

cage.

Molecular Dynamics (MD) Simulation
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Objective: Validate the stability of the predicted binding pose over time (100 ns). Docking gives

a static snapshot; MD reveals the dynamic truth.[1]

System Setup
Force Field: CHARMM36m (best for membrane proteins) or OPLS4.[1]

Membrane: Embed the GPCR in a POPC lipid bilayer.[1]

Solvation: TIP3P water model + 0.15 M NaCl (neutralizing charge).[1]

Simulation Protocol
Minimization: 5000 steps steepest descent to remove steric clashes.

Equilibration (NVT/NPT):

Restrain protein backbone and ligand heavy atoms.[1]

Heat to 310 K (physiological temp) over 1 ns.

Production Run: 100 ns, NPT ensemble, no restraints.

Analysis Metrics
Metric Acceptable Range Interpretation

Ligand RMSD < 2.5 Å
Ligand is stable in the pocket.

[1]

Salt Bridge Distance Å

Interaction between Amine N

and Asp155 O is maintained.

[1]

Water Bridges Occupancy > 40%

Identification of critical

structural waters mediating

binding.[1]

Interaction Topology & Mechanism
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The binding of 2-(Quinolin-7-yl)ethanamine is driven by a specific "Pharmacophore Triangle."

[1]

The Binding Mechanism[1]
Ionic Lock: The protonated ethylamine forms a salt bridge with Asp3.32.[1] This is the non-

negotiable anchor.

Aromatic Sandwich: The quinoline ring slots between Phe6.51 and Phe6.52 (in 5-HT

receptors) or Phe/Tyr clusters.[1]

H-Bond Acceptor: The quinoline nitrogen (N1) may accept a hydrogen bond from Ser5.46 or

a conserved Threonine, determining subtype selectivity (e.g., 5-HT2A vs 5-HT2C).[1]

Interaction Diagram
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(H-Bond Donor)

H-Bond

Click to download full resolution via product page

Caption: Pharmacophore map highlighting the critical Salt Bridge, Pi-Pi stacking, and H-bond

interactions.

ADMET & Toxicity Prediction
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Before synthesis, evaluate the "drug-likeness" and safety profile.[1]

CYP Inhibition: Quinoline rings can be substrates for CYP2D6.[1] Use in silico models (e.g.,

SwissADME or Schrödinger P450 Site of Metabolism) to predict metabolic hot spots.

Risk:[1][3] Oxidation at the 2 or 4 position of the quinoline ring.[1]

Mitigation Strategy: If metabolism is too fast, consider blocking positions 2/4 with small

groups (methyl/fluoro).

hERG Toxicity: Many basic amines with aromatic tails block the hERG potassium channel,

leading to cardiotoxicity (QT prolongation).

Check: Calculate the QPloghERG.[1] If predicted

, structural modification (reducing lipophilicity) is required.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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